Cas no 17673-62-0 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester)

9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
• LINOLEYL LINOLEATE
• octadeca-9,12-dienyl octadeca-9,12-dienoate
• LMFA07010146
• WE(18:2(9Z,12Z)/18:2(9Z,12Z))
• 9Z,12Z-octadecadienyl 9Z,12Z-octadecadienoate
• 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
• [(9Z,12Z)-octadeca-9,12-dienyl] (9Z,12Z)-octadeca-9,12-dienoate
• 17673-62-0
• CHEBI:165670
• Linoleyl linoleate
• +Expand

• InChIKey： BWPODKUVJMQURN-WVZYQCMWSA-N
• Inchi： InChI=1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20H,3-10,15-16,21-35H2,1-2H3/b13-11+,14-12+,19-17+,20-18+
• SMILES： CCCCC/C=C/C/C=C/CCCCCCCCOC(CCCCCCC/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 528.49100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 30
• Monoisotopic Mass: 528.49063128g/mol
• Heavy Atom Count: 38
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 12.15660
• PSA: 26.30000